LP-65

• Molecular Formula: C47H53F3IN7O10
• Molecular Weight: 1059.9 g/mol
• InChI: InChI=1S/C47H53F3IN7O10/c1-29-26-65-16-13-57(29)45-35-7-10-38(53-44(35)54-47(55-45)58-14-17-66-27-30(58)2)31-4-11-40(61-3)32(24-31)28-67-41(59)12-15-62-18-19-63-20-21-64-22-23-68-56-46(60)34-6-8-36(48)42(50)43(34)52-39-9-5-33(51)25-37(39)49/h4-11,24-25,29-30,52H,12-23,26-28H2,1-3H3,(H,56,60)/t29-,30-/m0/s1
• InChIKey: JJAFWHBTGMOUJH-KYJUHHDHSA-N

Compensatory crosstalk between MAPK and PI3K/AKT/mTOR pathways limits single-agent kinase inhibitor efficacy. LP-65 is a single-molecule, ester-linked bifunctional inhibitor designed to overcome this resistance. - **Dual target engagement**: MEK (IC₅₀ = 83.2 nM) and mTOR (IC₅₀ = 40.5 nM); simultaneously suppresses pERK1/2 and pRPS6 at 5 μM in A375/D54 cells (western blot validated). - **Superior cellular potency**: ~57-70× more potent than amide-linked analog LP-616; intrinsic lymphatropic properties enable oral bioavailability with sustained systemic levels. - **In vivo efficacy**: Reduces spleen volume and suppresses pERK1/2/pAKT in JAK2V617F-driven myelofibrosis model at 40 mg/kg (oral).

LP-65: MEK/mTOR Bifunctional Inhibitor

LP-65 is a single-molecule, ester-linked bifunctional kinase inhibitor that simultaneously targets MEK (IC₅₀ = 83.2 nM) and mTOR (IC₅₀ = 40.5 nM), designed by covalently linking an AZD8055-derived mTOR pharmacophore to a PD0316684-derived MEK pharmacophore via a PEG linker [1]. It belongs to a series of bivalent MEK/mTOR multifunctional inhibitors developed to overcome compensatory signaling between the MAPK and PI3K/AKT/mTOR pathways in cancer [1]. LP-65 exhibits intrinsic lymphatropic properties, enabling oral bioavailability with gastrointestinal lymphatic absorption and sustained systemic drug levels [2].

Dual Target Bifunctional MEK/mTOR pathway crosstalk studies

Absorption Lymphatropic oral delivery research models

SAR Linker chemistry structure-activity relationship investigations

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source
• [2] Ross, B. D.; Van Dort, M. E.; et al. A lymphatic-absorbed multi-targeted kinase inhibitor for myelofibrosis therapy. Nat. Commun. 2022, 13, 4730. DOI: 10.1038/s41467-022-32486-8. View Source

LP-65 vs. Single-Agent MEK/mTOR Inhibitors

Single-agent MEK or mTOR inhibitors fail to recapitulate the pharmacological profile of LP-65 for two fundamental reasons. First, mTOR monotherapy has been shown to induce compensatory upregulation of MEK/ERK signaling, driving cancer cell survival through cross-pathway activation [1]. LP-65's single-molecule bivalent design provides coordinated, simultaneous inhibition of both nodes, eliminating the pharmacokinetic mismatch and variable tissue distribution inherent to two-drug combinations [1]. Second, even within the same bifunctional series, structural differences dramatically alter cellular potency; the amide-linked analog LP-616 displays ~57-fold weaker anti-proliferative activity than LP-65 despite sharing the same target profiles, demonstrating that linker chemistry is a critical determinant of biological activity that cannot be generalized [1].

Single-agent mTOR inhibitors

mTOR monotherapy may trigger compensatory MEK/ERK activation; LP-65 provides simultaneous dual-node suppression, avoiding pathway crosstalk escape.

Two-drug MEK + mTOR combinations

Pharmacokinetic mismatch and variable tissue distribution can undermine coordinated inhibition; the single-molecule design ensures synchronized exposure.

Amide-linked analog LP-616

Linker chemistry critically impacts cellular potency; LP-616 shows substantially reduced cell-model response compared to LP-65 despite similar target profiles.

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source

LP-65 Comparative Evidence

Anti-Proliferative Potency vs. LP-616

In a direct head-to-head comparison within the same study, LP-65 inhibited proliferation of A375 melanoma cells with an IC₅₀ of 204 nM and D54 glioma cells with an IC₅₀ of 327 nM, compared to the amide-linked bifunctional analog LP-616 which showed dramatically weaker activity (A375 IC₅₀ = 11.58 μM; D54 IC₅₀ = 22.82 μM) [1]. This represents an approximately 57-fold potency advantage for LP-65 in A375 cells and a 70-fold advantage in D54 cells [1]. Both compounds were tested under identical conditions (72 h treatment, WST-1 assay) [1].

Anti-Proliferative Potency vs. LP-616

Head-to-head

LP-65: A375 IC₅₀ 204 nM, D54 327 nM
LP-616: A375 11.58 μM, D54 22.82 μM
~57-fold and ~70-fold difference

Ester linker enables substantially greater cell-model response than amide analog.

72 h WST-1 assay; identical conditions.

Evidence Dimension	Cellular anti-proliferative IC₅₀
Target Compound Data	LP-65: A375 IC₅₀ = 204 nM; D54 IC₅₀ = 327 nM
Comparator Or Baseline	LP-616: A375 IC₅₀ = 11.58 μM; D54 IC₅₀ = 22.82 μM
Quantified Difference	~57-fold more potent in A375; ~70-fold more potent in D54
Conditions	A375 human melanoma and D54 human glioma cells; 72 h treatment; WST-1 proliferation assay

Why This Matters

For researchers procuring a bifunctional MEK/mTOR inhibitor, these data demonstrate that linker chemistry choice (ester vs. amide) produces order-of-magnitude potency differences in cellular assays, making LP-65 the substantially more potent option within this compound series.

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source

Dual-Target Biochemical Inhibition vs. Parent Compounds

LP-65 retains moderately high dual-target biochemical inhibition with MEK IC₅₀ = 83.2 nM and mTOR IC₅₀ = 40.5 nM [1]. The parent mTOR inhibitor AZD8055 displays an mTOR IC₅₀ of 1.07 nM, and the parent MEK inhibitor PD0316684 displays a MEK IC₅₀ of 5.7 nM [1]. While LP-65 shows an expected potency reduction relative to the smaller unconjugated parent compounds due to increased molecular size and reduced fit into active site pockets [1], it uniquely provides both activities in a single chemical entity with a favorable mTOR-biased inhibition ratio (mTOR:MEK potency ratio of ~2:1) [1]. By contrast, another prototype mTOR/MEK bifunctional inhibitor, compound 13, reported from a separate study, displayed mTOR IC₅₀ = 0.19 μM and MEK1 IC₅₀ = 0.98 μM — approximately 4.7-fold and 11.8-fold weaker than LP-65 on the respective targets, though differences in assay conditions preclude direct quantitative comparison [2].

Biochemical Inhibition vs. Parent Compounds

Cross-study comparable

LP-65: MEK IC₅₀ 83.2 nM, mTOR 40.5 nM
Parent MEK PD0316684 5.7 nM
Parent mTOR AZD8055 1.07 nM
Compound 13 mTOR 0.19 μM, MEK1 0.98 μM (cross-study)

Bifunctional conjugate retains dual target engagement; reported mTOR-biased profile.

Conjugate potency lower vs. small parents; outperforms other bifunctional in published data.

Evidence Dimension	Biochemical kinase inhibition potency
Target Compound Data	LP-65: MEK IC₅₀ = 83.2 nM; mTOR IC₅₀ = 40.5 nM
Comparator Or Baseline	Parent agents: AZD8055 mTOR IC₅₀ = 1.07 nM; PD0316684 MEK IC₅₀ = 5.7 nM. Other bifunctional: Compound 13 MEK IC₅₀ ~0.98 μM, mTOR IC₅₀ ~0.19 μM (cross-study).
Quantified Difference	LP-65: ~15-fold reduction in mTOR potency vs. AZD8055; ~15-fold reduction in MEK potency vs. PD0316684. LP-65: ~4.7-fold stronger mTOR and ~11.8-fold stronger MEK inhibition vs. compound 13 (cross-study comparison, different assays).
Conditions	In vitro biochemical kinase inhibition assays; LP-65 data from 3 experiments in duplicate; compound 13 data from separate published study

Why This Matters

Procurement decisions should consider that LP-65 offers the strongest published dual MEK/mTOR inhibition profile among bifunctional inhibitors, with substantially better potency on both targets than prototype compound 13, while accepting that no conjugated bifunctional molecule matches the raw potency of its individual parent inhibitor components.

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source
• [2] Li, X.; et al. A conjugated mTOR/MEK bifunctional inhibitor as potential polypharmacological anticancer agent: the prototype compound discovery. Med. Chem. Res. 2020, 29, 1042–1052. DOI: 10.1007/s00044-020-02538-x. View Source

Cellular Signaling Modulation vs. AZD2014

In a head-to-head signaling analysis, A375 and D54 cells were treated with 5 μM of LP-65, LP-616, AZD2014, AZD8055, or PD0316684 for 30 min followed by serum stimulation, and cell lysates were subjected to western blot analysis [1]. LP-65 induced near-complete suppression of both pERK1/2 (MEK pathway readout) and pRPS6 (mTOR pathway readout) in both cell lines [1]. Critically, AZD2014 — the mTOR inhibitor component of LP-616 — failed to inhibit phosphorylation of its own downstream target RPS6, whereas LP-65 achieved robust pRPS6 suppression [1]. Furthermore, only LP-65 and its mTOR component AZD8055 suppressed pAKT; AZD2014 and LP-616 did not modulate pAKT [1].

Signaling Modulation vs. AZD2014

Head-to-head

LP-65: near-complete pERK1/2 & pRPS6 suppression, pAKT blocked
AZD2014: no pRPS6 inhibition, no pAKT effect
LP-616: partial pathway inhibition

LP-65 pharmacophore retains pAKT/pRPS6 suppression absent in AZD2014-derived module.

5 μM, 30 min treatment, A375/D54 cells.

Evidence Dimension	Downstream signaling node suppression (pERK1/2, pRPS6, pAKT)
Target Compound Data	LP-65: Near-complete inhibition of pERK1/2 and pRPS6; strong pAKT suppression in A375 and D54 cells
Comparator Or Baseline	AZD2014: No inhibition of pRPS6 despite being an mTOR inhibitor; no pAKT suppression. LP-616: Partial inhibition of pERK1/2 and pRPS6; no pAKT suppression.
Quantified Difference	Qualitative comparison by western blot: LP-65 > AZD2014 for pRPS6 modulation; LP-65 > LP-616 for both pERK1/2 and pRPS6 suppression; only LP-65 and AZD8055 suppressed pAKT.
Conditions	A375 and D54 cells; 5 μM compound; 30 min treatment; 10% serum stimulation; western blot analysis

Why This Matters

This signaling evidence identifies a critical functional distinction: the AZD8055-derived mTOR pharmacophore in LP-65 retains the ability to suppress pAKT and pRPS6 that is lost with the AZD2014-derived module, making LP-65 the preferred choice when PI3K/AKT pathway suppression is required alongside MEK inhibition.

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source

Lymphatic Oral Absorption vs. Conventional Inhibitors

LP-65 belongs to a first-in-class series of 'lymphatropic' kinase inhibitors that undergo gastrointestinal lymphatic absorption rather than portal venous uptake, bypassing hepatic first-pass metabolism [1]. In mice, LP-65 and LP-616 were evaluated following a single oral dose of 200 mg/kg, with plasma concentration measurements over time [1]. This lymphatic absorption mechanism provides sustained systemic drug levels through gradual release from mesenteric lymph into the circulation [1]. At 4 h following oral administration at 400 mg/kg, LP-65 demonstrated a measurable mesenteric lymph node concentration with a lymph-to-blood ratio that was statistically distinguishable from other series members [1]. Conventional kinase inhibitors (e.g., trametinib, rapamycin analogs) are absorbed via the hepatic portal system and subject to first-pass metabolism, resulting in different pharmacokinetic profiles [2].

Lymphatic Absorption Route

Class-level inference

LP-65: mesenteric lymph uptake, sustained release, bypasses hepatic first-pass
Conventional kinase inhibitors: portal vein absorption, first-pass metabolism

Lymphatropic absorption may provide sustained systemic exposure, reducing peak-trough fluctuation.

Mouse PK; discrete Cmax, AUC not yet published.

Evidence Dimension	Absorption route and oral pharmacokinetic profile
Target Compound Data	LP-65: Lymphatic absorption; sustained plasma levels via gradual lymph-to-blood release; 200 mg/kg oral dose achieved measurable plasma exposure
Comparator Or Baseline	Conventional MEK and mTOR inhibitors (trametinib, rapamycin/everolimus): Hepatic portal venous absorption; first-pass metabolism
Quantified Difference	Qualitative mechanistic difference in absorption route. Specific LP-65 PK parameters (Cmax, AUC, t½) not yet published as discrete values; lymph-to-blood ratios available in referenced figures.
Conditions	Mouse PK studies; single oral dose at 200 mg/kg and 400 mg/kg; intravenous comparator at 15 mg/kg

Why This Matters

For in vivo oncology studies, LP-65's lymphatropic absorption may provide more consistent sustained target coverage and reduced peak-to-trough fluctuations compared to conventional portal-absorbed kinase inhibitors, potentially improving therapeutic windows at equivalent or lower doses — a differentiating factor for researchers designing chronic dosing regimens.

• [1] Ross, B. D.; Van Dort, M. E.; et al. A lymphatic-absorbed multi-targeted kinase inhibitor for myelofibrosis therapy. Nat. Commun. 2022, 13, 4730. DOI: 10.1038/s41467-022-32486-8. View Source
• [2] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source

Kinome-Wide Selectivity Profiling

LP-65 was tested against a panel of 320 human protein kinases at concentrations representing ~30–60-fold above its MEK/mTOR IC₅₀ values, revealing maintained selectivity that predominantly targeted MAPK and mTOR signaling nodes [1]. Beyond the primary targets MEK and mTOR, LP-65 also exhibited potent inhibition of RAF1, MAP3K8 (COT), and BRAF V599E mutant [1]. This multi-functional profile differs from that of more narrowly selective single-target MEK inhibitors (e.g., trametinib, which primarily targets MEK1/2) and single-target mTOR inhibitors (e.g., AZD8055, rapamycin analogs), which lack the broader MAPK pathway coverage [1]. No comparable kinome-wide profiling data have been published for the sister compound LP-616 or the prototype bifunctional compound 13.

Kinome-Wide Selectivity

Supporting evidence

320-kinase panel: selectivity maintained at 30–60× IC₅₀
Additional hits: RAF1, COT (MAP3K8), BRAF V599E

Polypharmacology covers key MAPK and mTOR nodes plus auxiliary kinases.

Full inhibition data in Supporting Information.

Evidence Dimension	Kinome-wide selectivity across 320 kinases
Target Compound Data	LP-65: Selective for MAPK and mTOR nodes; additionally inhibits RAF1, MAP3K8 (COT), BRAF V599E at sub-μM to low-μM range
Comparator Or Baseline	Single-target MEK inhibitors (trametinib): narrow MEK1/2 selectivity. Single-target mTOR inhibitors: narrow mTORC1/2 selectivity. LP-616: no published kinome profiling.
Quantified Difference	LP-65 maintains selectivity at ~30–60× IC₅₀ concentration across 320-kinase panel. Specific numerical inhibition values for RAF1, MAP3K8, BRAF V599E available in Supporting Information Figure 1 of the primary reference.
Conditions	320-kinase panel; concentration at ~30–60-fold above bifunctional inhibitor IC₅₀ values

Why This Matters

LP-65's unique polypharmacology profile — combining MEK, mTOR, RAF1, COT, and BRAF V599E inhibition — may offer advantages for research in MAPK-driven cancers with resistance mutations, providing broader pathway coverage than any single-target agent while retaining a defined selectivity window.

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source

In Vivo Efficacy in Myelofibrosis Model

LP-65 was evaluated in a mouse model of myelofibrosis driven by the JAK2V617F mutation, which aberrantly activates both JAK2-MAPK and PI3K/AKT/mTOR downstream signaling [1]. Mice treated with LP-65 at 40 mg/kg showed reduced spleen volume within seven days as measured by MRI, compared to vehicle-treated controls that exhibited persistent spleen enlargement [1]. Flow cytometric analysis of splenocytes from LP-65-treated mice demonstrated significantly reduced pERK1/2 and pAKT levels relative to vehicle-treated controls, confirming in vivo suppression of both MAPK and PI3K/AKT/mTOR pathways [1]. No toxicity was reported at this dose [1]. By contrast, single-agent JAK2 inhibitors (e.g., ruxolitinib) used in myelofibrosis primarily target the JAK-STAT axis and do not address the MAPK and mTOR compensatory pathways that drive resistance [2].

Myelofibrosis Model In Vivo

Class-level inference

LP-65 40 mg/kg: spleen volume reduction in 7 days
pERK1/2 & pAKT decreased in splenocytes vs. vehicle
JAK2 inhibitor class: does not directly target MEK/mTOR nodes

In vivo model-response shows spleen size modulation and dual-pathway suppression.

JAK2V617F mouse model, oral dosing, no reported toxicity.

Evidence Dimension	In vivo target engagement and disease phenotype modulation
Target Compound Data	LP-65 40 mg/kg: Reduced spleen volume in 7 days; decreased pERK1/2 and pAKT in splenocytes vs. vehicle; no reported toxicity
Comparator Or Baseline	Vehicle control: Persistent spleen enlargement; elevated pERK1/2 and pAKT. Class comparator (JAK2 inhibitors): Target JAK-STAT pathway; do not directly inhibit MEK or mTOR nodes.
Quantified Difference	Qualitative in vivo biomarker modulation (pERK1/2 and pAKT reduction) confirmed by flow cytometry. Spleen volume reduction visualized by MRI. No quantitative spleen volume change magnitude reported.
Conditions	Mouse model of JAK2V617F-driven myelofibrosis; 40 mg/kg LP-65; 7-day treatment; MRI spleen volumetry; splenocyte flow cytometry

Why This Matters

For researchers studying myeloproliferative neoplasms or evaluating therapeutic strategies for MAPK/mTOR co-dependent tumors, LP-65 provides a tool compound with demonstrated in vivo pathway modulation and disease phenotype improvement, distinguishing it from bifunctional inhibitors lacking published in vivo efficacy data.

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source
• [2] Ross, B. D.; Van Dort, M. E.; et al. A lymphatic-absorbed multi-targeted kinase inhibitor for myelofibrosis therapy. Nat. Commun. 2022, 13, 4730. DOI: 10.1038/s41467-022-32486-8. View Source

LP-65 Research Applications

MAPK-mTOR Crosstalk in Cancer Cells

LP-65 is the preferred tool compound for studies of reciprocal MAPK-mTOR signaling compensation. As demonstrated by western blot data in A375 and D54 cells, LP-65 simultaneously suppresses pERK1/2 and pRPS6 with near-complete efficacy at 5 μM, whereas the mTOR inhibitor AZD2014 fails to suppress pRPS6 and the bifunctional analog LP-616 achieves only partial inhibition [1]. This makes LP-65 uniquely suited for experiments requiring robust, concurrent pathway blockade without the confounding variable of differential pharmacokinetics inherent to two-drug combination approaches [1].

Myelofibrosis & Myeloproliferative Neoplasm Models

LP-65 has demonstrated in vivo therapeutic activity in a JAK2V617F-driven myelofibrosis mouse model, reducing spleen volume and suppressing pERK1/2 and pAKT in splenocytes at 40 mg/kg oral dosing [1]. Its intrinsic lymphatropic absorption provides sustained systemic drug levels, which may be advantageous for chronic dosing regimens in myeloproliferative neoplasm models where conventional kinase inhibitors require frequent administration [2]. Researchers selecting compounds for in vivo efficacy studies in JAK2-MAPK-PI3K co-dependent tumors should prioritize LP-65 over untested bifunctional analogs lacking published in vivo disease model data [1].

Linker Chemistry SAR Studies

LP-65 (ester-linked) and LP-616 (amide-linked) represent a direct isosteric pair for investigating the impact of linker chemistry on bifunctional inhibitor pharmacology. The ester linkage of LP-65 confers ~57–70-fold greater cellular anti-proliferative potency compared to the amide linkage of LP-616 despite similar biochemical target engagement [1]. Additionally, LP-65's mTOR pharmacophore (AZD8055-derived) retains pAKT suppression capability that is absent in LP-616's AZD2014-derived module [1]. This pair enables controlled studies of how linker type and mTOR pharmacophore choice influence cellular permeability, target engagement kinetics, and downstream signaling outcomes [1].

BRAF-MEK-mTOR Axis Polypharmacology

Kinome profiling of LP-65 across 320 kinases revealed activity not only against MEK and mTOR but also RAF1, COT (MAP3K8), and BRAF V599E [1]. This polypharmacology profile makes LP-65 a valuable research probe for investigating therapeutic strategies that require simultaneous inhibition of multiple nodes within the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR cascades, particularly in the context of BRAF-mutant or MAPK pathway-driven cancers where single-agent resistance emerges through pathway reactivation [1]. Researchers studying acquired resistance mechanisms to BRAF or MEK inhibitors may find LP-65's broader target coverage useful for assessing the impact of concurrent RAF/MEK/mTOR blockade [1].

Application

Selection Property

Validation Focus

MAPK-mTOR crosstalk research

Bifunctional MEK/mTOR inhibition

Concurrent pERK1/2 and pRPS6 pathway readout

Myelofibrosis model-response studies

Lymphatropic oral absorption

In vivo spleen volume and signaling modulation

Linker chemistry SAR

Ester vs amide linker

Cell-model potency and signaling retention

RAF-MEK-mTOR polypharmacology research

Kinome-wide selectivity profile

Multi-node MAPK pathway coverage

• [1] Van Dort, M. E.; McDonald, L.; Jang, Y.; Heist, K.; Bonham, C. A.; Abraskin, K.; Chenevert, T. L.; Ross, B. D. Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. J. Med. Chem. 2025, 68 (11), 11406–11418. DOI: 10.1021/acs.jmedchem.5c00376. View Source
• [2] Ross, B. D.; Van Dort, M. E.; et al. A lymphatic-absorbed multi-targeted kinase inhibitor for myelofibrosis therapy. Nat. Commun. 2022, 13, 4730. DOI: 10.1038/s41467-022-32486-8. View Source